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Compound of Interest

Compound Name: 2-Mercapto-5-methylpyridine

Cat. No.: B098678

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Mercapto-5-methylpyridine
(CAS No. 18368-58-6), a versatile heterocyclic compound with significant applications in
pharmaceutical development, agrochemicals, and materials science. This document details its
chemical and physical properties, provides a thorough experimental protocol for its synthesis,
and explores its reactivity and potential as a building block in the creation of novel molecules.
Particular emphasis is placed on its role as an intermediate in the synthesis of
pharmaceuticals, especially those targeting neurological disorders.

Chemical and Physical Properties

2-Mercapto-5-methylpyridine is a pyridine derivative containing a thiol group, which imparts it
with notable nucleophilic properties. This reactivity is central to its utility in various chemical
syntheses. The key physical and chemical properties are summarized in the tables below for

easy reference.

Table 1: General Properties of 2-Mercapto-5-methylpyridine
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Property Value Reference
CAS Number 18368-58-6 [11[2]
Molecular Formula CeH7NS [1][2]
Molecular Weight 125.19 g/mol [11[2]
Appearance Not specified in search results

Odor Not specified in search results

Table 2: Physicochemical Data for 2-Mercapto-5-methylpyridine

Property Value Reference
Boiling Point 195.1 °C at 760 mmHg [2]
Flash Point 71.8°C [2]
Density 1.15 g/cm3 [2]
Refractive Index 1.619 [2]
Vapor Pressure 0.426 mmHg at 25°C [2]
Storage Temperature 0-8°C [1]
Tautomerism

Like other 2-mercaptopyridines, 2-Mercapto-5-methylpyridine can exist in tautomeric forms:
the thiol and the thione forms. The equilibrium between these two forms is influenced by factors
such as solvent polarity and concentration. Generally, the thione form is favored.

Caption: Tautomeric equilibrium of 2-mercaptopyridine.

Synthesis of 2-Mercapto-5-methylpyridine: An
Experimental Protocol
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The following protocol is based on a method described in the patent literature for the
preparation of 2-mercaptopyridine, which can be adapted for 2-Mercapto-5-methylpyridine by
using the corresponding substituted starting material.

3.1. Materials and Reagents

e 2-Chloro-5-methylpyridine

e Thiourea

e Methanol or Ethanol

o Potassium Hydroxide (or Sodium Hydroxide)
e Hydrochloric Acid

o Ethyl Acetate

 Inert Gas (Nitrogen or Argon)

Standard laboratory glassware and equipment (reflux condenser, stirrer, etc.)
3.2. Step-by-Step Procedure

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2-chloro-5-methylpyridine and thiourea in an alcohol solvent (methanol or
ethanol).

¢ Reflux: Heat the reaction mixture to reflux and maintain for 2-3 hours.

e Solvent Removal: After cooling the reaction mixture to room temperature, remove the solvent
under reduced pressure.

» Basification: To the residue, add a 15-20 wt.% aqueous solution of a strong alkali (e.qg.,
potassium hydroxide) to adjust the pH to 8.0-9.0. Stir the mixture at room temperature for 15-
20 minutes.
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o Extraction: Extract the mixture with ethyl acetate to remove any unreacted 2-chloro-5-

methylpyridine.

 Acidification and Precipitation: Under the protection of an inert gas, acidify the aqueous layer
with a 15-20 wt.% aqueous solution of hydrochloric acid to a pH of 6.0-6.5. This will
precipitate the product.

« |solation and Drying: Collect the precipitate by suction filtration and wash the filter cake with
water. Dry the product to a constant weight to obtain 2-Mercapto-5-methylpyridine.
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Dissolve 2-chloro-5-methylpyridine
and thiourea in alcohol

;

Heat to reflux for 2-3 hours

;

Cool to room temperature

!

[Remove solvent under reduced pressura

;

[Add strong alkali (pH 8.0-9.0)]

and stir

[Extract with ethyl acetatea

Acidify aqueous layer with HCI
(pH 6.0-6.5) under inert gas

;

Filter and wash the precipitate

Dry the product

End Product:
2-Mercapto-5-methylpyridine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Mercapto-5-methylpyridine.
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Reactivity and Applications

4.1. Nucleophilic Character and Metal Chelation

The thiol group in 2-Mercapto-5-methylpyridine confers strong nucleophilic properties to the
molecule. This makes it an effective reagent in reactions involving metal chelation. It can form
stable complexes with various transition metals, a property that is highly valuable in
coordination chemistry and catalysis.[1]

4.2. Pharmaceutical Development

2-Mercapto-5-methylpyridine serves as a key intermediate in the synthesis of a range of
pharmaceuticals. It is particularly noted for its application as a building block in the
development of therapeutic agents targeting neurological disorders, where it contributes to
enhancing drug efficacy and specificity.[1]

4.3. Agrochemicals

In the agricultural sector, this compound is utilized in the formulation of agrochemicals. It acts
as a fungicide and pesticide, aiding in the protection of crops from various diseases.[1]

4.4. Materials Science

The ability of 2-Mercapto-5-methylpyridine to form stable metal complexes also extends its
utility to materials science. It can be used in the development of specialized materials, including
polymers and coatings.[1]

Logical Workflow for Drug Discovery Application

While specific signaling pathways involving 2-Mercapto-5-methylpyridine are not detailed in
the available literature, a general workflow for its application in drug discovery can be
conceptualized. This involves using the compound as a scaffold to generate a library of
derivatives, which are then screened for biological activity.
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:
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:
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Caption: A generalized workflow for the application of 2-Mercapto-5-methylpyridine in drug
discovery.

Safety and Handling

Detailed safety and handling information should be obtained from the Safety Data Sheet (SDS)
provided by the supplier. General precautions include working in a well-ventilated area, using
appropriate personal protective equipment (gloves, safety glasses), and avoiding inhalation,
ingestion, and skin contact. Store the compound at the recommended temperature of 0-8°C.[1]

Conclusion

2-Mercapto-5-methylpyridine is a valuable and versatile chemical intermediate with a broad
spectrum of applications. Its unique combination of a pyridine ring and a thiol group provides a
reactive scaffold for the synthesis of complex molecules in the pharmaceutical, agrochemical,
and materials science industries. The synthetic protocol provided herein offers a clear pathway
to its preparation, enabling further research and development into its potential uses. As
research continues, it is likely that more specific applications and biological targets for this
compound and its derivatives will be identified, further solidifying its importance in chemical
synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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